Cas no 1247379-61-8 (2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid)

• Product Name: 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid
• CAS No: 1247379-61-8
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD16117830
• CID: 5231481
• Update Time: 2025-06-26

2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(1H-tetrazol-1-yl)benzoic acid
• 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

• MDL： MFCD16117830
• Inchi： 1S/C9H8N4O2/c1-6-4-7(13-5-10-11-12-13)2-3-8(6)9(14)15/h2-5H,1H3,(H,14,15)
• InChI Key： CEAOOWQQQLOIOB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(N2C=NN=N2)C=C1C

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.7±55.0 °C(Predicted)
• pka: 3.25±0.25(Predicted)

Additional information on 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid

Introduction to 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid (CAS No. 1247379-61-8) in Modern Chemical and Pharmaceutical Research

2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid, identified by its CAS number 1247379-61-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology due to its unique structural properties and potential therapeutic applications. This benzoic acid derivative features a methyl substituent at the 2-position and a 1H-1,2,3,4-tetrazole moiety at the 4-position, which together contribute to its distinct chemical behavior and biological activity. The compound’s molecular structure positions it as a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.

The tetrazole functional group is a key feature of this compound, known for its ability to modulate biological processes through interactions with enzymes and receptors. In recent years, tetrazole-based compounds have been increasingly studied for their potential in anti-inflammatory, anticancer, and antimicrobial applications. The incorporation of the tetrazole ring into the benzoic acid scaffold in 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid enhances its pharmacological profile, making it an attractive scaffold for medicinal chemists seeking to develop next-generation drugs.

Recent research has highlighted the compound’s potential in inhibiting key enzymes involved in inflammatory responses. Studies have demonstrated that derivatives of benzoic acid with tetrazole substituents can interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By modulating these enzymatic pathways, 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid may offer a novel approach to treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The methyl group at the 2-position of the benzoic acid ring further influences the compound’s bioactivity by affecting its solubility and metabolic stability. This substitution can enhance the compound’s ability to cross biological membranes, improving its pharmacokinetic properties. Additionally, the methyl group may participate in hydrogen bonding interactions with biological targets, thereby increasing binding affinity and efficacy.

In vitro studies have begun to explore the antimicrobial properties of 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid, revealing promising activity against certain resistant bacterial strains. The tetrazole moiety is known to disrupt bacterial cell wall synthesis and membrane integrity, while the benzoic acid backbone provides additional structural rigidity that may enhance target binding. These findings suggest that this compound could be developed into an alternative therapeutic agent for combating multidrug-resistant infections.

Advances in computational chemistry have also played a crucial role in understanding the molecular interactions of 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid with biological targets. Molecular docking simulations have identified potential binding sites on enzymes such as COX-2 and LOX enzymes, providing insights into how this compound may exert its pharmacological effects. These computational studies have guided experimental efforts toward optimizing the compound’s structure for improved efficacy and reduced side effects.

The synthesis of 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid represents a significant achievement in synthetic organic chemistry. Researchers have developed efficient multi-step synthetic routes that allow for scalable production of this compound. Key steps include functional group transformations such as bromination followed by nucleophilic substitution with tetrazole derivatives. These synthetic strategies highlight the growing capability of chemists to design and produce complex organic molecules with tailored biological activities.

The future prospects for 2-methyl-4-(1H-1,2,3,4-tetrazol-1-yl)benzoic acid are vast. Ongoing research aims to explore its potential in treating neurological disorders by investigating its interactions with neurotransmitter receptors. Additionally, studies are underway to evaluate its role in anti-diabetic therapies by examining its effects on glucose metabolism and insulin signaling pathways. As our understanding of biological systems continues to expand，this compound is poised to play a critical role in next-generation pharmaceuticals.

In conclusion, 2-methyl-4-(1H-1，2，3，4-tetrazol-l-yI)benzoic acid (CAS No. 1247379·61·8) is a multifaceted compound with significant potential in pharmaceutical research。 Its unique structural features，including the benzoic acid backbone and tetrazole substituent，make it an ideal candidate for developing novel therapeutic agents targeting various diseases。 With continued advancements in synthetic chemistry、computational biology，and preclinical testing，this compound is expected to contribute substantially to future medical breakthroughs.